Cas no 39499-95-1 (4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol)
39499-95-1 structure
Product Name:4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol
CAS No:39499-95-1
MF:C17H20O4
MW:288.338305473328
CID:1507708
PubChem ID:3084744
Update Time:2025-04-21
4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol
- phenol, 4-[2-(3,4,5-trimethoxyphenyl)ethyl]-
- 4-[2-(3,4,5-Trimethoxy-phenyl)-ethyl]-phenol
- 39499-95-1
- 1-(4-hydroxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethane
- Phenol, 4-(2-(3,4,5-trimethoxyphenyl)ethy)-
- SCHEMBL9089503
- CHEMBL313688
- Isoamoenylin
- DTXSID10192642
- WYMYMRJMKNLHSF-UHFFFAOYSA-N
- 4'-Hydroxy-3,4,5-trimethoxybibenzyl
-
- Inchi: 1S/C17H20O4/c1-19-15-10-13(11-16(20-2)17(15)21-3)5-4-12-6-8-14(18)9-7-12/h6-11,18H,4-5H2,1-3H3
- InChI Key: WYMYMRJMKNLHSF-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)CCC1C=CC(=CC=1)O)OC)OC
Computed Properties
- Exact Mass: 288.1362
- Monoisotopic Mass: 288.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.92
4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jason Wan Lab Chip, 2020,20, 4528-4538
39499-95-1 (4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol) Related Products
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- 17635-59-5(Dihydropinosylvin methyl ether)
- 108853-14-1(dendrophenol)
- 2785-87-7(2-Methoxy-4-propylphenol)
- 2785-89-9(4-Ethylguaiacol)
- 14059-92-8(4-ethyl-2,6-dimethoxyphenol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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